Cas no 2098122-84-8 ((4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride)

• Product Name: (4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride
• CAS No: 2098122-84-8
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• CID: 5725873
• PubChem ID: 121208448
• Update Time: 2025-07-25

(4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,7-dihydro-4H-thieno[2,3-c]pyran-3-ylmethanamine;hydrochloride
• (4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride
• 2098122-84-8
• F2147-5418
• AKOS026746473

• Inchi： 1S/C8H11NOS.ClH/c9-3-6-5-11-8-4-10-2-1-7(6)8;/h5H,1-4,9H2;1H
• InChI Key： XFMONRXJZJHKMN-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(CN)C2=C1COCC2

Computed Properties

• Exact Mass: 205.0328129g/mol
• Monoisotopic Mass: 205.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.5Ų

Additional information on (4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride

Comprehensive Analysis of (4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride (CAS No. 2098122-84-8)

The compound (4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride (CAS No. 2098122-84-8) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thieno[2,3-c]pyran core, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its structural similarity to other bioactive molecules targeting neurotransmitter pathways.

One of the most frequently searched questions about this compound is: "What are the applications of (4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride in neuroscience?" Studies suggest that derivatives of this scaffold may interact with serotonin or dopamine receptors, which are critical in mood regulation and cognitive function. This aligns with the growing public interest in mental health and neuropharmacology, as evidenced by trending topics like "neurotransmitter modulation" and "CNS drug development."

The synthesis of CAS No. 2098122-84-8 involves multi-step organic reactions, including cyclization and amination processes. Its hydrochloride salt form enhances solubility, a property highly valued in formulation development. Recent publications highlight its role as a building block for novel heterocyclic compounds, addressing the demand for structurally diverse pharmacophores in modern drug design. Keywords such as "thienopyran derivatives" and "amine-based drug candidates" frequently appear in academic literature, reflecting its relevance in medicinal chemistry.

Another hot topic is the compound's potential in targeted drug delivery systems. With the rise of personalized medicine, researchers explore how its molecular properties could improve bioavailability or tissue specificity. Searches like "how to optimize (4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine derivatives for enhanced pharmacokinetics" underscore this direction. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a common concern for buyers sourcing high-quality research chemicals.

From a commercial perspective, CAS 2098122-84-8 is supplied by specialized fine chemical manufacturers under strict quality control. Its pricing and availability often depend on batch size and purity grade (e.g., >98%), factors frequently queried by procurement specialists. The compound’s stability data—another trending search term—is crucial for long-term storage considerations in laboratory settings.

In summary, (4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)methanamine hydrochloride represents a versatile scaffold bridging synthetic chemistry and biomedical innovation. Its intersection with trending fields like neuropharmacology and precision medicine ensures sustained academic and industrial interest, while its well-documented synthetic routes support scalable production for research needs.